Cas no 22769-71-7 (1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy-)

• Product Name: 1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy-
• CAS No: 22769-71-7
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 290512
• PubChem ID: 249313
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy-
• 3-(5-cyclohexylpentyl)-4-hydroxynaphthalene-1,2-dione
• 2-(5-Cyclohexyl-pentyl)-3-hydroxy-[1,4]naphthochinon
• 2-(5-cyclohexyl-pentyl)-3-hydroxy-[1,4]naphthoquinone
• AC1L6O7H
• AC1Q6E5F
• AG-K-20131
• AR-1E7169
• CHEMBL319741
• CTK4F0144
• NSC67462
• 3-[5-Cyclohexylpentyl]-2-hydroxy-1,4-naphthoquinone
• DTXSID40290226
• NSC-67462
• 2-(5-Cyclohexylpentyl)-3-hydroxynaphthoquinone #
• MWXYNLYRCNXCMS-UHFFFAOYSA-N
• 22769-71-7

• Inchi： 1S/C21H26O3/c22-19-16-12-7-8-13-17(16)20(23)21(24)18(19)14-6-2-5-11-15-9-3-1-4-10-15/h7-8,12-13,15,22H,1-6,9-11,14H2
• InChI Key： UEWLMADGHFBAIG-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(C(C=1CCCCCC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 326.18800
• Monoisotopic Mass: 326.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 486.1°Cat760mmHg
• Flash Point: 261.9°C
• Refractive Index: 1.568
• PSA: 54.37000
• LogP: 5.25190